Cas no 1704949-08-5 ((3S)-3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3S)-3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1704949-08-5
• MF: C₂₃H₂₃N₃O₄
• MW: 405.446425676346
• CID: 6585137
• PubChem ID: 103893242
• Update Time: 2025-08-05

(3S)-3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• (3S)-3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 1704949-08-5
• EN300-1164443

• Inchi： 1S/C23H23N3O4/c1-14-19(12-26(2)25-14)21(11-22(27)28)24-23(29)30-13-20-17-9-5-3-7-15(17)16-8-4-6-10-18(16)20/h3-10,12,20-21H,11,13H2,1-2H3,(H,24,29)(H,27,28)/t21-/m0/s1
• InChI Key： QQQUJUNMQLWTPO-NRFANRHFSA-N
• SMILES： O(C(N[C@@H](CC(=O)O)C1=CN(C)N=C1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 405.16885622g/mol
• Monoisotopic Mass: 405.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 93.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (3S)-3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to (3S)-3-(1,3-Dimethyl-1H-Pyrazol-4-Yl)-3-{(9H-Fluoren-9-Ylmethoxycarbonyl}Amino)Propanoic Acid (CAS No. 1704949-08-5)

The compound (3S)-3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by the CAS number 1704949-08-5, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a propanoic acid moiety. The stereochemistry at the central chiral carbon (S configuration) plays a crucial role in determining its properties and applications.

Recent studies have highlighted the importance of such compounds in drug discovery and chemical synthesis. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its versatility in forming hydrogen bonds and participating in various chemical reactions. The presence of two methyl groups on the pyrazole ring further enhances its stability and reactivity. This makes the compound an attractive candidate for use in medicinal chemistry, where such structural features can be exploited to design bioactive molecules with specific pharmacological profiles.

The fluorenylmethoxycarbonyl (Fmoc) group attached to the central carbon is a well-known protecting group in peptide synthesis. Its role in this compound suggests that it may be used as an intermediate in the synthesis of more complex molecules or as a building block for constructing bioactive agents. The propanoic acid moiety adds another layer of functionality, potentially enabling the compound to participate in esterification or amide bond formation reactions.

From a synthetic perspective, the preparation of this compound involves multi-step processes that require precise control over stereochemistry and functional group compatibility. Researchers have employed various strategies, including asymmetric synthesis and convergent approaches, to construct this molecule efficiently. These methods not only ensure high yields but also maintain the integrity of the chiral center, which is critical for its intended applications.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a chiral auxiliary or as a component in peptide-based drugs makes it valuable in medicinal chemistry. Additionally, the presence of the Fmoc group allows for its use in solid-phase synthesis techniques, which are widely used in modern drug discovery pipelines. Recent advancements in asymmetric catalysis have further expanded its potential utility by enabling selective transformations that preserve stereochemical integrity.

Moreover, computational studies have provided insights into the electronic properties and reactivity of this compound. Quantum mechanical calculations have revealed that the Fmoc group significantly influences the electronic distribution within the molecule, enhancing its ability to participate in nucleophilic or electrophilic reactions. These findings are particularly relevant for designing reaction pathways that exploit these properties for synthesizing bioactive compounds.

The integration of experimental and computational approaches has also shed light on the potential biological activities of this compound. In silico docking studies suggest that it may bind to certain protein targets with high affinity, making it a candidate for further biological evaluation. Experimental validation through assays targeting specific enzymes or receptors could provide valuable insights into its therapeutic potential.

In conclusion, (3S)-3-(1,3-dimethyl-1H-pyrazol-4-yl)-3-{(9H-fluoren-9-yllmethoxycarbonyl}amino)propanoic acid (CAS No. 1704949-08-5) represents a versatile molecule with significant potential across multiple domains of chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methodologies and computational tools, positions it as an important building block for future innovations in drug discovery and chemical synthesis.